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Compound of Interest

Compound Name: 4-Fluorophthalamide

Cat. No.: B3055579 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Fluorophthalamide

Introduction
4-Fluorophthalamide is a halogenated derivative of phthalamide, utilized in chemical

synthesis and drug discovery research. Its structure incorporates a fluorine atom, which can

significantly alter the molecule's physicochemical properties and biological activity compared to

its non-fluorinated counterpart. As with any research chemical, a thorough understanding of its

properties and associated hazards is paramount for safe handling in a laboratory setting. This

guide provides a comprehensive overview of the safety and handling precautions for 4-
Fluorophthalamide, tailored for researchers, scientists, and drug development professionals.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Fluorophthalamide is presented

in Table 1. This data is essential for designing experiments and for understanding the

compound's behavior under various conditions.

Table 1: Physical and Chemical Properties of 4-Fluorophthalamide
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Property Value

Molecular Formula C₈H₆FNO₂

Molecular Weight 167.14 g/mol

Appearance White to off-white solid

Melting Point 198 - 203 °C

Boiling Point Not available

Solubility Not available

CAS Number 652-53-9

Safety and Toxicology
The following sections detail the known hazards associated with 4-Fluorophthalamide, based

on its Globally Harmonized System (GHS) classification.

GHS Hazard Classification
The GHS hazard statements for 4-Fluorophthalamide are summarized in Table 2.

Table 2: GHS Hazard Statements for 4-Fluorophthalamide

Code Hazard Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Measures
To ensure safe handling, the precautionary statements outlined in Table 3 should be strictly

followed.
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Table 3: GHS Precautionary Statements for 4-Fluorophthalamide
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340

IF INHALED: Remove victim to fresh air and

keep at rest in a position comfortable for

breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.
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P501
Dispose of contents/container to an approved

waste disposal plant.

First-Aid Measures
In case of exposure, the first-aid measures in Table 4 should be implemented immediately.

Table 4: First-Aid Measures for 4-Fluorophthalamide

Exposure Route First-Aid Measure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Experimental Protocol: Safe Handling of a Solid
Research Chemical
The following is a best-practice protocol for the safe handling of 4-Fluorophthalamide in a

laboratory setting. This protocol is a representative procedure and should be adapted to the

specific requirements of the experiment.

4.1 Personal Protective Equipment (PPE)

Wear a flame-retardant lab coat.

Wear safety glasses with side shields or goggles.
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Wear nitrile or neoprene gloves. Check the glove manufacturer's chemical resistance guide

for suitability.

Work in a properly functioning chemical fume hood.

4.2 Weighing and Dispensing

Designate a specific area within the fume hood for weighing 4-Fluorophthalamide.

Place a weigh boat on a calibrated analytical balance.

Carefully open the container of 4-Fluorophthalamide, avoiding any sudden movements that

could generate dust.

Use a clean spatula to transfer the desired amount of the solid to the weigh boat.

Close the container tightly immediately after dispensing.

Record the weight and carefully transfer the compound to the reaction vessel.

4.3 Use in a Reaction

Set up the reaction apparatus in the fume hood.

Add the 4-Fluorophthalamide to the reaction vessel, followed by the solvent and other

reagents, as per the experimental procedure.

Ensure the reaction is well-stirred and maintained at the appropriate temperature.

Monitor the reaction for any signs of unexpected reactivity.

4.4 Quenching and Work-up

Once the reaction is complete, cool the mixture to the appropriate temperature before

quenching.

Slowly add the quenching agent to the reaction mixture, ensuring adequate stirring and

cooling to control any exothermic processes.
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Perform the work-up steps (e.g., extraction, washing) in the fume hood.

4.5 Waste Disposal

Dispose of all waste materials containing 4-Fluorophthalamide in a designated, labeled

hazardous waste container.

Do not dispose of this chemical down the drain.

Follow all local, state, and federal regulations for hazardous waste disposal.

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 4-
Fluorophthalamide in a research environment.
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Caption: Safe handling workflow for 4-Fluorophthalamide.
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Conclusion
4-Fluorophthalamide is a valuable research chemical that requires careful handling due to its

potential hazards. By adhering to the safety precautions, personal protective equipment

recommendations, and proper disposal procedures outlined in this guide, researchers can

minimize risks and ensure a safe laboratory environment. It is imperative to consult the Safety

Data Sheet (SDS) for this compound before use and to be fully aware of the institutional safety

protocols.

To cite this document: BenchChem. [Safety and handling precautions for 4-
Fluorophthalamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055579#safety-and-handling-precautions-for-4-
fluorophthalamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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